4-Sulfophthalic anhydride 4-Sulfophthalic anhydride
Brand Name: Vulcanchem
CAS No.: 134-08-7
VCID: VC20992227
InChI: InChI=1S/C8H4O6S/c9-7-5-2-1-4(15(11,12)13)3-6(5)8(10)14-7/h1-3H,(H,11,12,13)
SMILES: C1=CC2=C(C=C1S(=O)(=O)O)C(=O)OC2=O
Molecular Formula: C8H4O6S
Molecular Weight: 228.18 g/mol

4-Sulfophthalic anhydride

CAS No.: 134-08-7

Cat. No.: VC20992227

Molecular Formula: C8H4O6S

Molecular Weight: 228.18 g/mol

* For research use only. Not for human or veterinary use.

4-Sulfophthalic anhydride - 134-08-7

Specification

CAS No. 134-08-7
Molecular Formula C8H4O6S
Molecular Weight 228.18 g/mol
IUPAC Name 1,3-dioxo-2-benzofuran-5-sulfonic acid
Standard InChI InChI=1S/C8H4O6S/c9-7-5-2-1-4(15(11,12)13)3-6(5)8(10)14-7/h1-3H,(H,11,12,13)
Standard InChI Key VJDQIBUPTBGINF-UHFFFAOYSA-N
SMILES C1=CC2=C(C=C1S(=O)(=O)O)C(=O)OC2=O
Canonical SMILES C1=CC2=C(C=C1S(=O)(=O)O)C(=O)OC2=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator